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Compound of Interest

Compound Name: 24:0 Lyso PC-13C6

Cat. No.: B12416579

In-Depth Technical Guide: 24:0 Lyso PC-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 24:0 Lyso PC-13C6, a C13-labeled lysophospholipid utilized in advanced
research applications such as mRNA drug delivery and as an internal standard for quantitative
analysis.[1]

Physical and Chemical Properties

24:0 Lyso PC-13C6 is a lysophospholipid distinguished by a lignoceric acid chain. Its
appearance is consistently reported as a white to off-white solid.[1][2] This compound is a
stable isotope-labeled version of 24:0 Lyso PC, where six carbon atoms have been replaced
with 13C isotopes, making it an invaluable tracer for metabolic flux analysis and quantitative
mass spectrometry-based experiments.[1][3]

Quantitative Data Summary

For ease of comparison and reference, the key quantitative data for 24:0 Lyso PC-13C6 are
summarized in the table below.
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Property Value Source(s)
Molecular Formula C2613C6H66NO7P [415]
Molecular Weight 613.80 g/mol [4]
Physical State Solid [11[2]
Appearance White to off-white [1112]
Purity >95% [4]

CAS Number 2483735-01-7 [3][4][5]
Storage Conditions -20°C, protect from light [11[3]

Experimental Protocols and Applications

While specific experimental protocols are highly dependent on the research application, 24:0

Lyso PC-13C6 is primarily employed as an internal standard in lipidomics and for tracer

studies in metabolic research.

General Workflow for Use as an Internal Standard in LC-

MS

The following diagram illustrates a generalized workflow for the use of 24:0 Lyso PC-13C6 as

an internal standard in a quantitative lipidomics experiment using liquid chromatography-mass

spectrometry (LC-MS).
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Sample Preparation

Biological Sample (e.g., Plasma, Tissue)

i

Spike with 24:0 Lyso PC-13C6 Internal Standard

i

Lipid Extraction (e.g., Folch or MTBE method)

Analysis

LC-MS/MS Analysis

'

Data Acquisition

Data Processing

Peak Integration & Quantification

i

Normalization to 24:0 Lyso PC-13C6

i

Final Analyte Concentration

Click to download full resolution via product page

Caption: Workflow for quantitative lipidomics using a stable isotope-labeled internal standard.
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Chemical Structure

The molecular structure of 24:0 Lyso PC-13C6 is fundamental to its function. The following
diagram illustrates the key components of the molecule.

24:0 Lyso PC-13C6 Structure

Phosphocholine Head Group

Phosphoester Bond

Glycerol Backbone

C24:0 Acyl Chain

(with 6x 13C atoms)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical state and appearance of 24:0 Lyso PC-13C6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416579#physical-state-and-appearance-of-24-0-
lyso-pc-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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